Cas no 139747-75-4 (1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethanesulfonyl Fluoride)

• Product Name: 1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethanesulfonyl Fluoride
• CAS No: 139747-75-4
• MF: C₃F₈O₃S
• MW: 268.082528114319
• CID: 2773872
• PubChem ID: 10858469
• Update Time: 2025-04-21

1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethanesulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethanesulfonyl Fluoride
• DTXSID10446177
• Perfluoro-2-(trifluoromethoxy)ethanesulfonyl fluoride
• SCHEMBL6727215
• 139747-75-4

• Inchi： 1S/C3F8O3S/c4-1(5,14-3(8,9)10)2(6,7)15(11,12)13
• InChI Key： QSRRSGXFGOJSOO-UHFFFAOYSA-N
• SMILES： S(C(C(OC(F)(F)F)(F)F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 267.94404033Da
• Monoisotopic Mass: 267.94404033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų